Cas no 2172327-53-4 (3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid
• CAS No: 2172327-53-4
• MF: C₁₅H₁₈N₄O₄
• MW: 318.327823162079
• CID: 5835119
• PubChem ID: 165802607
• Update Time: 2025-05-24

3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid
• 2172327-53-4
• EN300-1286772

• Inchi： 1S/C15H18N4O4/c1-15(8-13(20)21,12-9-19(2)18-17-12)16-14(22)23-10-11-6-4-3-5-7-11/h3-7,9H,8,10H2,1-2H3,(H,16,22)(H,20,21)
• InChI Key： INEJYVSDKHWZIK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)(C1=CN(C)N=N1)CC(=O)O)=O

Computed Properties

• Exact Mass: 318.13280507g/mol
• Monoisotopic Mass: 318.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 106Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid (CAS No. 2172327-53-4)

3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid (CAS No. 2172327-53-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a benzyloxycarbonyl (Cbz) protecting group and a 1-methyl-1H-1,2,3-triazole moiety, making it a versatile intermediate in drug discovery and peptide synthesis. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition, aligning with current trends in precision medicine.

The compound's structure is characterized by the presence of a carboxylic acid functional group, which enhances its solubility in aqueous environments, a critical factor for bioavailability in drug development. The 1,2,3-triazole ring is a hallmark of "click chemistry," a widely adopted methodology in modern synthetic chemistry due to its high efficiency and selectivity. This has led to a surge in searches for triazole-based compounds and their role in bioconjugation and proteomics.

In the context of green chemistry, 3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid is often discussed for its potential to reduce synthetic steps in complex molecule assembly. Laboratories focusing on sustainable synthesis frequently explore derivatives of this compound to minimize waste and energy consumption. Its Cbz-protected amine also makes it a candidate for peptide coupling reactions, a hot topic in biopharmaceutical manufacturing.

From a commercial perspective, the demand for CAS No. 2172327-53-4 has risen due to its utility in high-throughput screening (HTS) libraries. Pharmaceutical companies prioritize such scaffolds for kinase inhibitor development, addressing diseases like cancer and autoimmune disorders. Online queries often link this compound to structure-activity relationship (SAR) studies, reflecting its relevance in medicinal chemistry optimization.

Analytical challenges associated with 3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3-triazol-4-yl)butanoic acid include its characterization via NMR spectroscopy and mass spectrometry, topics frequently searched by analytical chemists. The compound's stability under various pH conditions is another area of investigation, particularly for formulation scientists working on oral drug delivery systems.

In summary, CAS No. 2172327-53-4 represents a convergence of click chemistry, peptide synthesis, and drug discovery—fields dominating contemporary scientific discourse. Its multifaceted applications ensure its continued prominence in both academic and industrial research, answering the growing need for innovative therapeutic scaffolds and sustainable chemical processes.